Cas no 923677-12-7 (2-({1-(ethylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-({1-(ethylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• CAS No: 923677-12-7
• Molecular Formula: C₁₇H₂₂N₄O₃S
• Molecular Weight: 362.446582317352
• CID: 6209773
• PubChem ID: 18570913

2-({1-(ethylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Properties

Names and Identifiers

• 2-({1-(ethylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• 2-({1-[(ethylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• N-ethyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide
• N-ethyl-2-[5-(hydroxymethyl)-2-[2-(3-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]acetamide
• 923677-12-7
• F2258-0083
• AKOS004975478

• InChIKey： ZURWVLFUPOQYET-UHFFFAOYSA-N
• Inchi： 1S/C17H22N4O3S/c1-3-18-15(23)9-21-14(10-22)8-19-17(21)25-11-16(24)20-13-6-4-5-12(2)7-13/h4-8,22H,3,9-11H2,1-2H3,(H,18,23)(H,20,24)
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NC=C(CO)N1CC(NCC)=O

Computed Properties

• Exact Mass: 362.14126175g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 362.14126175g/mol
• Heavy Atom Count: 25
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides